Cas no 851988-25-5 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide
• CAS No: 851988-25-5
• MF: C₁₉H₁₈F₂N₄O₃S₂
• MW: 452.498028278351
• CID: 5805065
• PubChem ID: 16825132
• Update Time: 2025-06-12

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-piperidinylsulfonyl)-, 2-(4,6-difluoro-2-benzothiazolyl)hydrazide
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide
• AKOS024590899
• 851988-25-5
• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzohydrazide
• F0642-4275
• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide

• Inchi： 1S/C19H18F2N4O3S2/c20-13-10-15(21)17-16(11-13)29-19(22-17)24-23-18(26)12-4-6-14(7-5-12)30(27,28)25-8-2-1-3-9-25/h4-7,10-11H,1-3,8-9H2,(H,22,24)(H,23,26)
• InChI Key： GJAMJQJRJFTKSD-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 452.07883912g/mol
• Monoisotopic Mass: 452.07883912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• pka: 9.53±0.23(Predicted)

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide

Comprehensive Overview of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851988-25-5)

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851988-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of difluoro and piperidine-sulfonyl moieties in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for novel benzothiazole-based compounds has surged, driven by the need for innovative therapeutic agents to address challenges such as antibiotic resistance and chronic diseases. Researchers are particularly interested in the structure-activity relationship (SAR) of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide, as it offers insights into optimizing drug efficacy and reducing side effects. The compound's sulfonyl hydrazide group is also a key focus, as it plays a critical role in modulating enzyme interactions and cellular pathways.

The synthesis of CAS No. 851988-25-5 involves multi-step organic reactions, including condensation and sulfonylation, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its molecular structure and ensure quality control. These methods are essential for validating the compound's identity and suitability for further preclinical studies.

From an industrial perspective, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide is often explored as a pharmacophore scaffold in medicinal chemistry. Its versatility allows for modifications that can target specific diseases, such as neurodegenerative disorders or metabolic syndromes. Additionally, the compound's fluorinated benzothiazole core aligns with current trends in drug design, where fluorination is leveraged to improve pharmacokinetic properties like bioavailability and metabolic stability.

Environmental and safety considerations are also paramount when working with CAS No. 851988-25-5. While it is not classified as hazardous, proper handling protocols must be followed to minimize exposure risks. Researchers are increasingly adopting green chemistry principles to synthesize such compounds sustainably, reducing waste and energy consumption. This approach resonates with global initiatives to promote eco-friendly pharmaceutical manufacturing.

In summary, N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide represents a cutting-edge compound with broad potential in drug discovery and development. Its unique chemical structure, combined with growing scientific interest, positions it as a valuable asset for future therapeutic breakthroughs. As research progresses, this compound may pave the way for new treatments addressing unmet medical needs.